Cas no 468718-30-1 ((5-cyano-2-fluorophenyl)boronic acid)

(5-cyano-2-fluorophenyl)boronic acid Properties

Names and Identifiers

• 5-Cyano-2-fluorobenzeneboronic acid
• 5-Cyano-2-fluorophenylboronic acid
• 5-Cyano-2-fluorophenylboronic Acid (contains varying amounts of Anhydride)
• (5-Cyano-2-fluorophenyl)boronic Acid
• Cyclododecanone
• 5-Cyano-2-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
• BORONIC ACID, (5-CYANO-2-FLUOROPHENYL)-
• A7251
• SCHEMBL473896
• 5-Cyano-2-fluorobenzeneboronicacid
• ITCSMTHUTFTXLE-UHFFFAOYSA-N
• C3227
• EN300-173758
• FT-0644707
• MFCD03095147
• CS-W008697
• J-517430
• AKOS004113986
• 2-fluoro-5-cyanophenyl boronic acid
• 2-Hexylcyclobutanone
• SY050871
• DTXSID10382607
• 5-cyano-2-fluoro-phenylboronic acid
• AB13530
• PS-9478
• 468718-30-1
• (5-cyano-2-fluorophenyl)boronic acid
• 3-Borono-4-fluorobenzonitrile
• 5-CYANO-2-FLUOROPHENYLBORONIC ACID
• 5-Cyano-2-Fluorobenzeneboronic Acid
• (5-cyano-2-fluoro-phenyl)boronic Acid
• DB-025190
• +Expand

• MDL： MFCD03095147
• InChIKey： ITCSMTHUTFTXLE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5BFNO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3,11-12H
• SMILES： C1=CC(=C(C=C1C#N)B(O)O)F

Computed Properties

• Exact Mass: 165.039737g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.039737g/mol
• Monoisotopic Mass: 165.039737g/mol
• Topological Polar Surface Area: 64.2Ų
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -0.62282
• PSA: 64.25000
• Refractive Index: 1.535
• Boiling Point: 351.3 °C at 760 mmHg
• Melting Point: 300
• Flash Point: 351.3 °C at 760 mmHg
• Density: 1.3500

(5-cyano-2-fluorophenyl)boronic acid Security Information

• Symbol: GHS06
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： XN
• Hazardous Material transportation number：UN 3439
• Hazard Statement： H301,H311,H332,H315,H319,H335
• Warning Statement： P301
  P310,P305
  P351
  P338,P361,P302
  P352,P405,P501A
• Prompt：warning
• Storage Condition：Keep cold
• Risk Phrases： 20/21/22-36/37/38-22

(5-cyano-2-fluorophenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents